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Aminotetrazines
Aminotetrazines are a class of heterocyclic organic compounds characterized by the presence of a tetrazine ring fused to an amino group. They exhibit a wide range of biological activities and potential applications in medicinal chemistry, including their use as antimicrobial agents, antitumor drugs, and as research tools for studying protein-protein interactions. Structurally, these compounds feature a five-membered nitrogen-containing heterocycle with a terminal alkyne (triazine) moiety bonded to an amino group, which confers unique reactivity upon them.
In the pharmaceutical industry, aminotetrazines are of interest due to their ability to modulate various biological pathways. Their structural diversity allows for the design and synthesis of molecules with specific pharmacological properties, making them valuable in drug discovery processes. Additionally, these compounds can serve as intermediates in organic synthesis, offering versatile functional groups for further modification.
Research on aminotetrazines continues to explore their potential in therapeutic applications and synthetic utility, highlighting their importance in modern chemical research.
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Synthesis and Characterization of 4'-Aminoacetophenone as a Novel Intermediate in Chemical BiopharmaceuticalsSynthesis and Characterization of 4'-Aminoacetophenone as a Novel Intermediate in Chemical Biopharmaceuticals Introduction to 4'-Aminoacetophenone 4'-Aminoacetophenone is an organic compound that has garnered significant attention in recent years due to its potential applications in chemical biopharmaceuticals. This compound, with the molecular formula C8H9NO, serves as a valuable intermediate in...
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(3-Formylphenyl)boronic Acid: A Novel Entity in Chemical Biopharmaceuticals(3-Formylphenyl)boronic Acid: A Novel Entity in Chemical Biopharmaceuticals Introduction to (3-Formylphenyl)boronic Acid (3-Formylphenyl)boronic Acid is an emerging compound of significant interest in the fields of medicinal chemistry and biopharmaceuticals. Its unique structure combines a formyl group with a boronic acid moiety, making it a versatile entity for various chemical and biological...
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The Therapeutic Potential of 4-Aminosalicylic Acid in Chemical Biopharmaceuticals: A ReviewThe Therapeutic Potential of 4-Aminosalicylic Acid in Chemical Biopharmaceuticals: A Review Introduction to 4-Aminosalicylic Acid and Its Role in Biomedicine 4-Aminosalicylic acid (4-ASA), also known as para-aminosalicylic acid, is a derivative of salicylic acid with an amino group attached at the para position. This compound has gained significant attention in the field of chemical...
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Synthesis and Biological Evaluation of 3,5-Dibromopyridine Derivatives in Chemical BiopharmaceuticalsSynthesis and Biological Evaluation of 3,5-Dibromopyridine Derivatives in Chemical Biopharmaceuticals Introduction to 3,5-Dibromopyridine Derivatives The field of medicinal chemistry has seen significant advancements with the discovery and development of various heterocyclic compounds. Among these, pyridine derivatives have emerged as promising lead compounds due to their unique structural...
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Isonicotinamide-d4 Cas No: 1219799-40-2 -
